N~4~-(4-ethoxyphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-(6-piperidin-1-ylpyrimidin-4-yl)imidazole-4-carboxamide
• InChI: InChI=1S/C21H24N6O2/c1-2-29-17-8-6-16(7-9-17)25-21(28)18-13-27(15-24-18)20-12-19(22-14-23-20)26-10-4-3-5-11-26/h6-9,12-15H,2-5,10-11H2,1H3,(H,25,28)
• InChI Key: VIXSAMVGQOXLHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)C3=CC(=NC=N3)N4CCCCC4
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

N~4~-(4-ethoxyphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as EPI-001 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Scientific Research Applications

Synthesis and Novel Derivatives

Research has demonstrated the synthesis of novel compounds derived from similar chemical structures, aiming to explore their potential as anti-inflammatory, analgesic, and antiprotozoal agents. For instance, a study on the synthesis of novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone indicated these compounds displayed significant COX-2 inhibition, analgesic, and anti-inflammatory activities (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).

Antimicrobial and Antitubercular Activity

Another area of research interest is the antimicrobial and antitubercular activities of compounds with structures similar to N4-(4-ethoxyphenyl)-1-(6-piperidino-4-pyrimidinyl)-1H-imidazole-4-carboxamide. Studies have shown that imidazo[1,2-a]pyridine-3-carboxamide derivatives possess significant in vitro activity against drug-sensitive Mycobacterium tuberculosis strains, suggesting their potential as new anti-TB agents (Linhu Li et al., 2020).

Chemical Synthesis Techniques

Research also focuses on efficient synthesis techniques for creating these compounds. An example is the development of a novel synthetic route for imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives through a five-component cascade reaction, highlighting a catalyst-free approach that utilizes environmentally benign solvents (H. Hosseini & M. Bayat, 2019).

Analgesic and Antiparkinsonian Activities

Compounds derived from 2-chloro-6-ethoxy-4-acetylpyridine have been explored for their analgesic and antiparkinsonian activities, indicating that these derivatives can have comparable effects to standard drugs used for these conditions, suggesting their potential therapeutic applications (A. Amr, S. Maigali, & Mohamed M. Abdulla, 2008).

Molecular Modifications to Reduce Metabolism

There has been research aimed at reducing the metabolism mediated by aldehyde oxidase through systematic structure modifications of imidazo[1,2-a]pyrimidine. This study provides insights into medicinal chemistry strategies that could help avoid rapid metabolism by altering the heterocycle or blocking the reactive site, offering guidance for other drug discovery programs (A. Linton et al., 2011).